Cas no 66870-45-9 (1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl-)
66870-45-9 structure
Product Name:1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl-
CAS No:66870-45-9
MF:C17H16N2O
MW:264.321743965149
CID:1713157
Update Time:2024-08-31
1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl-
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- Inchi: 1S/C17H16N2O/c1-19-17(14-8-10-15(20-2)11-9-14)12-16(18-19)13-6-4-3-5-7-13/h3-12H,1-2H3
- InChI Key: VQRSQLRQVBBSFR-UHFFFAOYSA-N
- SMILES: N1(C)C(C2=CC=C(OC)C=C2)=CC(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 264.12638
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Melting Point: 94-95 °C(Solv: hexane (110-54-3))
- Boiling Point: 420.9±33.0 °C(Predicted)
- PSA: 27.05
- pka: 1.87±0.10(Predicted)
1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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